1-(4-Bromophenyl)-1H-pyrazolo[3,4-D]pyrimidine

• Molecular Formula: C11H7BrN4
• Molecular Weight: 275.10 g/mol
• IUPAC Name: 1-(4-bromophenyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C11H7BrN4/c12-9-1-3-10(4-2-9)16-11-8(6-15-16)5-13-7-14-11/h1-7H
• InChI Key: QSPCYZPRBCTEBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=NC=NC=C3C=N2)Br

Description

1-(4-Bromophenyl)-1H-pyrazolo[3,4-D]pyrimidine is a useful research compound. Its molecular formula is C11H7BrN4 and its molecular weight is 275.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,3,5-triazine (0.575 g, 7.09 mmol) and compound 21A (2 g, 7.09 mmol) in DMSO (30 mL) was added boron trifluoride etherate (1.078 mL, 8.51 mmol). The resulting mixture was heated at 120° C. for 20 h, cooled, diluted with EtOAc and washed with 1% NaOH and brine. The organic layer was dried over Na2SO4 and concentrated. The residue was triturated with small amount of EtOAc and the precipitate was collected to provide the desired product: 1H NMR (400 MHz, DMSO-D6) δ ppm 9.47 (1H, s), 9.16 (1H, s), 8.68 (1H, s), 8.22 (2H, d), 7.80 (2H, d).